Cas no 1340490-04-1 (3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine)
1340490-04-1 structure
Product Name:3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine
CAS No:1340490-04-1
MF:C9H10ClN3S
MW:227.713798999786
CID:5693050
PubChem ID:62278595
Update Time:2023-10-13
3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-CHLOROTHIOPHEN-2-YL)-4-ETHYL-1H-PYRAZOL-5-AMINE
- 1340490-04-1
- EN300-1148899
- AKOS011562036
- 1H-Pyrazol-3-amine, 5-(5-chloro-2-thienyl)-4-ethyl-
- 3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine
-
- Inchi: 1S/C9H10ClN3S/c1-2-5-8(12-13-9(5)11)6-3-4-7(10)14-6/h3-4H,2H2,1H3,(H3,11,12,13)
- InChI Key: LKDGFIRXYBODMO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=C(C(N)=NN2)CC)S1
Computed Properties
- Exact Mass: 227.0283962g/mol
- Monoisotopic Mass: 227.0283962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- Density: 1.398±0.06 g/cm3(Predicted)
- Boiling Point: 466.8±45.0 °C(Predicted)
- pka: 14.49±0.50(Predicted)
3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148899-0.05g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1148899-0.1g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1148899-0.25g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1148899-0.5g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1148899-1.0g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 1g |
$884.0 | 2023-05-27 | ||
| Enamine | EN300-1148899-2.5g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1148899-5.0g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 5g |
$2566.0 | 2023-05-27 | ||
| Enamine | EN300-1148899-10.0g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 10g |
$3807.0 | 2023-05-27 | ||
| Enamine | EN300-1148899-1g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1148899-5g |
3-(5-chlorothiophen-2-yl)-4-ethyl-1H-pyrazol-5-amine |
1340490-04-1 | 95% | 5g |
$2028.0 | 2023-10-25 |
3-(5-Chlorothiophen-2-yl)-4-ethyl-1h-pyrazol-5-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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